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Compound of Interest

Compound Name: Bismuth sulfate

Cat. No.: B1584915

This technical guide provides a detailed overview of the physical appearance and density of
bismuth sulfate (Bi2(SOa4)3), intended for researchers, scientists, and professionals in drug
development.

Physical Appearance

Bismuth sulfate is an inorganic compound that typically presents as a white solid.[1][2] Its
specific morphology can vary, with descriptions including white crystalline powder, needle-like
crystals, or simply white crystals.[1][3][4][5][6] The compound is also noted to be hygroscopic,
meaning it readily absorbs moisture from the air.[1][2] It is generally odorless.[1][6]

A hydrated form, bismuth(lll) sulfate heptahydrate (Bi2(SOa4)3-7H20), also exists and is
described as a white crystalline solid.[7]

Density

The density of anhydrous bismuth sulfate has been reported with slight variations in the
literature. The most frequently cited value is 5.08 g/cm3.[1][6][8][2][10] Another source reports a
density of 5.31 g/cm3.[2] These values are for the compound in its standard state, typically at
25 °C and 100 kPa.[2] The estimated density for the heptahydrate form is approximately 2.6
g/cm3.[7]
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Data Presentation: Physical Properties of Bismuth
Sulfate

The quantitative data for the density of bismuth sulfate and its heptahydrate form are
summarized below.

Compound Formula Density

Bismuth(lll) Sulfate

Bi2(S0a4)3 5.08 g/cm?3[1][6][8][9][10]
(anhydrous)
Bismuth(lll) Sulfate )
Bi2(S04)3 5.31 g/cm3[2]
(anhydrous)
Bismuth(lll) Sulfate ) .
Bi2(S04)3-7H20 ~2.6 g/cm?3 (estimated)[7]

Heptahydrate

Experimental Protocols

The characterization of the physical properties of a chemical compound like bismuth sulfate
involves standardized experimental methods.

4.1 Determination of Physical Appearance
The physical appearance of a compound is determined through direct visual observation.

» Objective: To describe the color, state (e.g., crystalline, powder), and morphology of the
substance.

o Methodology:

o A small, representative sample of the substance is placed on a clean, white surface or in a
transparent container.

o The sample is observed under controlled, bright, and neutral lighting against a white
background to accurately determine its color.
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o A magnifying glass or a low-power microscope is used to examine the morphology of the
particles, distinguishing between amorphous powder, crystalline forms, and specific crystal
shapes (e.g., needles).

o Observations regarding the substance's texture and flow characteristics are also noted.

o To assess hygroscopy, the sample is weighed and then exposed to a controlled humidity
environment for a specific period, followed by re-weighing to detect moisture absorption.

4.2 Measurement of Density
The density of a solid can be accurately measured using gas pycnometry.

» Objective: To determine the volume of the solid sample by measuring the displacement of a
gas, and from its mass, calculate the density.

o Methodology:

o Sample Preparation: A sample of the bismuth sulfate powder is accurately weighed using
an analytical balance. The sample must be dry and free of absorbed moisture, which can
be achieved by drying it in an oven or desiccator.

o Calibration: The gas pycnometer, which consists of a sample chamber and a reference
chamber of known volumes, is calibrated using a standard object of a precisely known
volume.

o Measurement:

The weighed sample is placed in the sample chamber.

The chamber is sealed and purged with an inert gas, typically helium, which can
penetrate fine pores without being adsorbed by the material.

The chamber is pressurized to a specific pressure (P1).

A valve is opened, allowing the gas to expand into the reference chamber, resulting in a
lower equilibrium pressure (P2).
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» Using the known volumes of the chambers and the pressure readings, the volume of the
sample is calculated based on the gas law (Boyle's Law).

o Calculation: The density (p) is calculated by dividing the mass (m) of the sample by its
measured volume (V): p = m/V.

o The measurement is typically repeated several times to ensure accuracy and precision.

Visualization of Properties

The following diagram illustrates the relationship between bismuth sulfate and its key physical
properties.
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Click to download full resolution via product page

Caption: Logical relationship of Bismuth Sulfate to its physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1584915?utm_src=pdf-body
https://www.benchchem.com/product/b1584915?utm_src=pdf-body-img
https://www.benchchem.com/product/b1584915?utm_src=pdf-body
https://www.benchchem.com/product/b1584915?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

1. Bismuth Sulphate | Marine Chemicals, Tank Cleaning Chemicals,Water Chemicals
Products,Cooling Water Treatment Chemicals [rx-sol.com]

2. Bismuth(lll) sulfate - Wikipedia [en.wikipedia.org]
3. Bismuth Sulfate [drugfuture.com]

4. vicanchem.com [vicanchem.com]

5. webqc.org [webqgc.org]

6. RXCHEMICALS: Chemicals Solvent Powder supplier Import-Export in India Dubai UAE
Oman Nairobi [rxchemicals.com]

7. Bismuth (lll) Sulfate Heptahydrate - SYNTHETIKA [synthetikaeu.com]
8. americanelements.com [americanelements.com]
9. parchem.com [parchem.com]

10. 7787-68-0 CAS | BISMUTH SULPHATE | Metallic Salts (Metal Salts) | Article No. 02170
[lobachemie.com]

To cite this document: BenchChem. [A Technical Guide to the Physical Properties of Bismuth
Sulfate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584915#physical-appearance-and-density-of-
bismuth-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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